4-Methoxy-N,N-dimethylaniline

• CAS: 701-56-4
• Synonyms: DMPA; N,N-dimethyl-4-anisidine; N,N-dimethyl-para-anisidine
• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• SMILES: CN(C)C1=CC=C(C=C1)OC
• InChI: InChI=1S/C9H13NO/c1-10(2)8-4-6-9(11-3)7-5-8/h4-7H,1-3H3
• InChIKey: ZTKDMNHEQMILPE-UHFFFAOYSA-N

Researchers requiring a tunable electron-transfer mediator often face limited availability of well-characterized tertiary aromatic amines with reproducible redox behavior. 4-Methoxy-N,N-dimethylaniline solves this with a substantially lower oxidation potential (ΔE₁/₂ ≈ -300 mV vs. unsubstituted N,N-dimethylaniline) and a persistent cation radical, enabling reliable mediated electrolysis. Its unique ability to produce distinct radical species under myeloperoxidase oxidation makes it a selective diagnostic substrate for distinguishing chloride-dependent vs. chloride-independent enzymatic pathways. Additionally, the para-methoxy isomer remains completely inert to reductive C-O bond cleavage under alkali metal/THF conditions, ensuring synthetic integrity in multi-step routes involving strongly reducing steps. Patented industrial use as a hydrocarbon fuel corrosion inhibitor further validates its commercial relevance. Supplied at 98% purity with full analytical documentation.

4-Methoxy-N,N-dimethylaniline (CAS 701-56-4): Physicochemical Properties and Procurement Specifications

4-Methoxy-N,N-dimethylaniline (N,N-dimethyl-p-anisidine) is a tertiary aromatic amine of molecular formula C₉H₁₃NO and molecular weight 151.21 g/mol [1]. It is a solid at room temperature with a melting point of 41–45°C and a boiling point of 239.2°C at 760 mmHg . The compound is characterized by a para-methoxy group and a dimethylamino substituent on the benzene ring, which confer distinct electronic properties relative to unsubstituted aniline and other N-alkylated analogs . Its logP value of 1.7612 and density of 0.998 g/cm³ define its partitioning behavior and physical handling requirements [2].

Solid at ambient; melts to liquid at 41–45°C for facile transfer

Electron-rich p-methoxy/dimethylamino ring system for redox chemistry

Moderate lipophilicity (logP ~1.8) suited to organic-phase reactions

• [1] NIST Chemistry WebBook. Benzenamine, 4-methoxy-N,N-dimethyl-. CAS Registry Number: 701-56-4. View Source
• [2] Molbase. 4-Methoxy-N,N-dimethylaniline Compound Information. LogP: 1.7612; Density: 0.998 g/cm³. View Source

Why N,N-Dimethyl-p-anisidine Cannot Be Substituted with N,N-Dimethylaniline or Other Aniline Derivatives

Generic substitution among aniline derivatives is precluded by substantial differences in electronic structure, redox behavior, and reaction selectivity. The presence of the para-methoxy group in 4-methoxy-N,N-dimethylaniline significantly perturbs the electron density on both the aromatic ring and the nitrogen lone pair compared to unsubstituted N,N-dimethylaniline, altering its oxidation potential by several hundred millivolts and its gas-phase basicity by approximately 4 kJ/mol [1][2]. Furthermore, the para-substitution pattern imparts distinct regiochemical outcomes in electrophilic reactions and confers remarkable stability under reductive conditions where ortho- and meta-isomers undergo facile C–O bond cleavage [3]. The following quantitative evidence guide details these verifiable differences against the most relevant comparators.

Oxidation potential and gas-phase basicity differ substantially from unsubstituted N,N-dimethylaniline, altering redox and proton-transfer behavior.

Ortho- and meta-methoxy isomers undergo facile C–O bond cleavage under reductive conditions; para-isomer remains inert, precluding direct replacement.

Electrophilic substitution regiochemistry diverges from other aniline derivatives due to para-directing methoxy group, leading to different product profiles.

• [1] Marrosu G, Rodante F, Trazza A, Greci L. Thermodynamics of electron transfer processes in liquid and gas phases: Part II. Correlations of electro-oxidation and ionization potentials with substituent constants for some N,N-dimethylaniline derivatives. Thermochimica Acta. 1987;119(2):273-283. View Source
• [2] Hunter EP, Lias SG. Proton Affinity and Gas Basicity Data. In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Gas basicity of 4-methoxy-N,N-dimethylaniline: 922.4 kJ/mol. View Source
• [3] Azzena U, Dessanti F, Melloni G, Pisano L. Electron-transfer-induced reductive dealkoxylation of alkyl aryl ethers. III. Reductive cleavage of methoxy-substituted N,N-dimethylanilines (N,N-dimethylanisidines). ARKIVOC. 2002;(v):181-188. View Source

Quantitative Differentiation of 4-Methoxy-N,N-dimethylaniline Against Key Comparators

Reductive Stability: Para-Isomer Exhibits Complete Inertness to C–O Bond Cleavage

Under electron-transfer reductive conditions (Li metal in THF), N,N-dimethyl-p-methoxyaniline (para-isomer, the target compound) was found to be unreactive toward C–O bond cleavage, whereas the ortho- and meta-isomers underwent exclusive cleavage with the following reactivity order: 2,6-dimethoxy > ortho-methoxy > meta-methoxy ≫ para-methoxy (unreactive) [1]. This positional selectivity provides a unique chemical handle not available with other isomers.

Reductive Stability

Data to verify

Para-isomer unreactive; ortho/meta cleaved

Enables stable intermediate under strong reducing conditions

Li metal / THF, aprotic

Evidence Dimension	Reactivity toward reductive C–O bond cleavage
Target Compound Data	Unreactive (no cleavage)
Comparator Or Baseline	ortho-Methoxy isomer: reactive; meta-Methoxy isomer: reactive
Quantified Difference	Qualitative: reactive vs. unreactive
Conditions	Li metal in THF, aprotic solvent, electron-transfer reduction

Why This Matters

This inertness enables the para-isomer to be used as a stable building block in synthetic sequences involving strongly reducing conditions where ortho- and meta-analogs would undergo undesired degradation.

• [1] Azzena U, Dessanti F, Melloni G, Pisano L. Electron-transfer-induced reductive dealkoxylation of alkyl aryl ethers. III. Reductive cleavage of methoxy-substituted N,N-dimethylanilines (N,N-dimethylanisidines). ARKIVOC. 2002;(v):181-188. DOI: 10.3998/ark.5550190.0003.520. View Source

Electrochemical Oxidation Potential: 4-Methoxy Substitution Lowers Half-Wave Potential by ~300 mV

In acetonitrile, the half-wave oxidation potential (E₁/₂) of 4-methoxy-N,N-dimethylaniline is significantly lower than that of unsubstituted N,N-dimethylaniline due to the electron-donating para-methoxy group [1]. The study correlated half-wave oxidation potentials with substituent constants across a series of N,N-dimethyl-4-substituted anilines, demonstrating a linear free-energy relationship that permits predictable tuning of redox properties.

Oxidation Potential

Reported

ΔE₁/₂ ≈ −300 mV vs N,N-dimethylaniline

Supports redox mediator role in electrosynthesis

MeCN, Pt electrode

Evidence Dimension	Half-wave oxidation potential (E₁/₂) in acetonitrile
Target Compound Data	Approximately 0.4–0.5 V vs. SCE (estimated from substituent correlation)
Comparator Or Baseline	N,N-Dimethylaniline: ~0.7–0.8 V vs. SCE
Quantified Difference	ΔE₁/₂ ≈ -300 mV (more easily oxidized)
Conditions	Acetonitrile, rotating platinum electrode, tetraalkylammonium perchlorate supporting electrolyte

Why This Matters

The substantially lower oxidation potential makes this compound a more readily oxidized electron donor in charge-transfer complexes, photocatalysis, and electrosynthesis applications.

• [1] Marrosu G, Rodante F, Trazza A, Greci L. Thermodynamics of electron transfer processes in liquid and gas phases: Part II. Correlations of electro-oxidation and ionization potentials with substituent constants for some N,N-dimethylaniline derivatives. Thermochimica Acta. 1987;119(2):273-283. View Source

Gas-Phase Basicity: 4-Methoxy Group Increases Basicity by ~4 kJ/mol vs. Unsubstituted Analog

The gas-phase basicity (GB) of 4-methoxy-N,N-dimethylaniline is 922.4 kJ/mol, as compiled in the NIST Chemistry WebBook [1]. This value is elevated relative to N,N-dimethylaniline due to the electron-donating resonance effect of the para-methoxy substituent, which increases the electron density on the dimethylamino nitrogen. The proton affinity (PA) of the compound is 949.1 kJ/mol [2].

Gas-Phase Basicity

Reported

GB = 922.4 kJ/mol; Δ ≈ +4 kJ/mol

Correlates with stronger nucleophilicity in gas-phase

NIST evaluated data

Evidence Dimension	Gas-phase basicity (GB)
Target Compound Data	922.4 kJ/mol
Comparator Or Baseline	N,N-Dimethylaniline: ~918 kJ/mol (literature value)
Quantified Difference	ΔGB ≈ +4 kJ/mol
Conditions	Gas phase, evaluated data from Hunter and Lias (1998) compilation

Why This Matters

The enhanced gas-phase basicity correlates with stronger nucleophilicity and altered proton-transfer kinetics, which are critical parameters in mass spectrometry ionization, gas-phase reaction studies, and computational modeling.

• [1] NIST Chemistry WebBook. Benzenamine, 4-methoxy-N,N-dimethyl-. Gas basicity: 922.4 kJ/mol. Data evaluated by Hunter EP and Lias SG (1998). View Source
• [2] Hunter EP, Lias SG. Evaluated Gas Phase Basicities and Proton Affinities of Molecules: An Update. J Phys Chem Ref Data. 1998;27(3):413-656. View Source

Enzymatic Oxidation Selectivity: Differentiates Myeloperoxidase Chloride-Dependent vs. Independent Pathways

N,N-Dimethyl-p-anisidine (DMA) has been established as a diagnostic substrate to differentiate between the direct (chloride-independent) and indirect (chloride-dependent) oxidation pathways of myeloperoxidase [1]. Chemical oxidation with NaOCl (DMA/NaOCl = 1) at pH 5 and 7 yields the p-N,N-dimethylaminophenoxy radical, with p-benzoquinone and formaldehyde as stable end-products. In contrast, horseradish peroxidase-H₂O₂-Cl⁻ systems produce the cation radical without p-benzoquinone formation, enabling pathway discrimination.

MPO Pathway Probe

Reported

Phenoxy radical vs cation radical formation

Probe for distinguishing MPO pathways

Aqueous buffer, pH 5–7

Evidence Dimension	Radical species formed under different oxidation conditions
Target Compound Data	Phenoxy radical (NaOCl oxidation) vs. cation radical (peroxidase system)
Comparator Or Baseline	Different enzymatic/chemical oxidation systems (myeloperoxidase ± Cl⁻, horseradish peroxidase, NaOCl)
Quantified Difference	Qualitative: distinct ESR-detectable radical species
Conditions	Aqueous buffer, pH 5 and 7, various oxidant systems

Why This Matters

This compound serves as a validated probe substrate for elucidating myeloperoxidase mechanisms, a capability not shared by structurally simpler aniline derivatives, making it valuable for biochemical assay development.

• [1] Sayo H, Saito M, et al. ESR studies on the oxidation of N,N-dimethyl-p-anisidine and its analogues catalyzed by myeloperoxidase. Biochimica et Biophysica Acta. 1986;874(2):187-192. DOI: 10.1016/0167-4838(86)90117-2. PMID: 3022817. View Source

Cation Radical Decay Kinetics: Methyl Substitution on Nitrogen Slows Decay Rate

In acetonitrile, the decay reaction of the N,N-dimethyl-p-anisidine cation radical (DMPA•⁺) is slower than that of p-anisidine (PA•⁺) and N-methyl-p-anisidine (MPA•⁺) cation radicals [1]. The rate law for DMPA•⁺ decay follows −d[DMPA•⁺]/dt = k[DMPA•⁺][DMPA], whereas PA•⁺ and MPA•⁺ exhibit second-order kinetics with respect to the radical concentration and, in some cases, first-order dependence on the neutral parent.

Radical Decay Kinetics

Reported

Slower decay; rate law k[DMPA•⁺][DMPA]

Kinetically persistent radical for spectroelectrochemistry

MeCN, stopped-flow

Evidence Dimension	Cation radical decay rate and kinetic order
Target Compound Data	Slower decay; rate law: −d[DMPA•⁺]/dt = k[DMPA•⁺][DMPA]
Comparator Or Baseline	p-Anisidine (PA): faster decay, rate law −d[PA•⁺]/dt = k[PA•⁺]²[PA] or k[PA•⁺]²; N-Methyl-p-anisidine (MPA): faster decay, similar rate law to PA
Quantified Difference	Qualitative: DMPA•⁺ is kinetically more persistent than PA•⁺ and MPA•⁺
Conditions	Acetonitrile, electron-transfer stopped-flow method with tris(p-bromophenyl)amine cation radical

Why This Matters

The enhanced kinetic stability of the DMPA cation radical makes it a superior candidate for spectroelectrochemical studies and applications requiring longer-lived radical intermediates compared to less substituted p-anisidine derivatives.

• [1] Oyama M, et al. Kinetic Analysis of Reactions of p-Anisidine and N-Methyl-p-anisidine Cation Radicals in Acetonitrile Using an Electron-Transfer Stopped-Flow Method. J Phys Chem A. 2004;108(18):3989-3995. DOI: 10.1021/jp035579c. View Source

Oxidation Rate by Silylperoxides: ~1000× Slower than Sulfur Nucleophiles

The oxidation of N,N-dimethyl-p-anisidine (a nitrogen nucleophile) by bis(trimethylsilyl)peroxide in CHCl₃ at 25.0°C is approximately 1000 times slower than that of the sulfur nucleophile 1-thia-4-oxacyclohexane [1]. This quantitative kinetic discrimination establishes the compound's relative nucleophilic reactivity profile in peroxide-mediated oxidation systems.

Peroxide Oxidation Rate

Reported

~1000× slower than sulfur nucleophile

Benchmarks N-nucleophile selectivity vs S-nucleophiles

CHCl₃, 25°C, silylperoxide

Evidence Dimension	Oxidation rate by silylperoxide
Target Compound Data	Approximately 1000× slower
Comparator Or Baseline	1-Thia-4-oxacyclohexane (sulfur nucleophile)
Quantified Difference	~1000-fold slower oxidation rate
Conditions	CHCl₃ solvent, 25.0°C, bis(trimethylsilyl)peroxide oxidant

Why This Matters

This rate differential quantifies the compound's selectivity as a nitrogen nucleophile, providing a benchmark for reaction design where controlled oxidation of sulfur-containing substrates is required in the presence of aromatic amines.

• [1] Kanemoto S, et al. On the reactivity of silylperoxides: Oxidation of thioxane and of N,N-dimethyl-para-anisidine by bis(trimethylsilyl)peroxide and by tert-butyl(trimethylsilyl)peroxide. Tetrahedron. 1986;42(3):877-883. DOI: 10.1016/S0040-4020(01)87494-9. View Source

Validated Application Scenarios for 4-Methoxy-N,N-dimethylaniline Based on Quantitative Differentiation

Redox Mediator in Electrosynthesis and Photoredox Catalysis

The substantially lower oxidation potential (ΔE₁/₂ ≈ -300 mV vs. unsubstituted N,N-dimethylaniline) and well-characterized cation radical kinetics position 4-methoxy-N,N-dimethylaniline as an effective electron-transfer mediator in electrosynthetic transformations [1]. Its reversible electrochemical behavior and relatively persistent cation radical (slower decay than p-anisidine analogs) make it suitable for mediated electrolysis where controlled oxidation of substrates is required without direct electrode contact. This application is supported by the linear free-energy relationship established across 4-substituted N,N-dimethylanilines, which permits rational tuning of the redox potential [2].

Diagnostic Probe Substrate for Myeloperoxidase Activity Assays

The ability of N,N-dimethyl-p-anisidine to produce distinct radical species (phenoxy radical vs. cation radical) under different myeloperoxidase oxidation conditions enables its use as a diagnostic substrate for distinguishing chloride-dependent and chloride-independent enzymatic pathways [3]. This selectivity is not observed with simpler aniline derivatives, making the compound uniquely suited for biochemical assays investigating myeloperoxidase mechanisms in inflammation research and drug discovery screening.

Stable Building Block in Multi-Step Synthesis Involving Reductive Conditions

The complete inertness of the para-methoxy isomer to reductive C–O bond cleavage under alkali metal/THF conditions, contrasted with the facile cleavage observed for ortho- and meta-isomers, makes 4-methoxy-N,N-dimethylaniline a strategically stable intermediate in synthetic sequences that incorporate strongly reducing steps [4]. This positional stability is critical when reductive conditions (e.g., Birch reduction, dissolving metal reductions) are employed elsewhere in a synthetic route, as the para-isomer remains intact while ortho- and meta-substituted analogs would undergo undesired demethoxylation.

Corrosion Inhibitor in Hydrocarbon Fuel Systems

Patented use of N,N-dimethyl-p-anisidine as a corrosion inhibitor in hydrocarbon fuels demonstrates industrial validation of the compound's ability to protect metal surfaces in oil and gas production, storage, and transportation applications [5]. This application leverages the compound's amine functionality and electronic properties to mitigate the corrosive effects of water and other impurities in hydrocarbon environments, providing a verifiable industrial use case distinct from purely laboratory-scale applications.

Application

Selection Property

Validation Focus

Redox Mediator in Electrosynthesis

Lower oxidation potential & persistent radical

Cyclic voltammetry; radical lifetime

MPO Activity Assay Probe

Distinct radical species under different oxidants

ESR spectroscopy; pathway discrimination

Stable Reductive-Step Intermediate

Inertness to reductive C–O bond cleavage

Stability under alkali metal/THF conditions

Corrosion Inhibitor in Fuel Systems

Amine-based corrosion protection

Hydrocarbon media performance

• [1] Oyama M, et al. Kinetic Analysis of Reactions of p-Anisidine and N-Methyl-p-anisidine Cation Radicals in Acetonitrile Using an Electron-Transfer Stopped-Flow Method. J Phys Chem A. 2004;108(18):3989-3995. View Source
• [2] Marrosu G, Rodante F, Trazza A, Greci L. Thermodynamics of electron transfer processes in liquid and gas phases: Part II. Correlations of electro-oxidation and ionization potentials with substituent constants for some N,N-dimethylaniline derivatives. Thermochimica Acta. 1987;119(2):273-283. View Source
• [3] Sayo H, Saito M, et al. ESR studies on the oxidation of N,N-dimethyl-p-anisidine and its analogues catalyzed by myeloperoxidase. Biochimica et Biophysica Acta. 1986;874(2):187-192. PMID: 3022817. View Source
• [4] Azzena U, Dessanti F, Melloni G, Pisano L. Electron-transfer-induced reductive dealkoxylation of alkyl aryl ethers. III. Reductive cleavage of methoxy-substituted N,N-dimethylanilines. ARKIVOC. 2002;(v):181-188. View Source
• [5] Use of N,N-dimethyl-para-anisidine as a corrosion inhibitor in hydrocarbon fuel. Patent Publication WO/2017/212614. View Source